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Compound of Interest

Compound Name: Pent-3-enal

Cat. No.: B15050306 Get Quote

An In-depth Technical Guide on the Physical Characteristics of (Z)-pent-3-enal

This technical guide provides a comprehensive overview of the known physical and chemical

properties of (Z)-pent-3-enal. The information is compiled for researchers, scientists, and

professionals in drug development and organic synthesis, focusing on quantitative data,

experimental context, and analytical workflows.

Chemical Identity
(Z)-pent-3-enal is an organic compound classified as an unsaturated aldehyde. Its structure

consists of a five-carbon chain with a carbonyl group at position 1 and a cis-configured (Z)

double bond between carbons 3 and 4.

IUPAC Name: (3Z)-pent-3-enal

Molecular Formula: C₅H₈O[1][2]

InChI Key: WUCQRXWCJPCWTQ-IHWYPQMZSA-N[1][2]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of (Z)-pent-3-enal. It
is important to note that many of these values are calculated or estimated due to the

compound's specific nature and limited availability of experimentally determined data.
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Property Value Source Type

Molecular Weight 84.12 g/mol IUPAC[1]

Appearance
Colorless to pale yellow clear

liquid
Estimated[3]

Boiling Point
101.00 - 102.00 °C (at 760 mm

Hg)
Estimated[3]

366.62 K (93.47 °C) Calculated (Joback)[1]

Melting Point 183.03 K (-90.12 °C) Calculated (Joback)[1]

Vapor Pressure 35.37 mmHg at 25.00 °C Estimated[3]

Flash Point
31.00 °F (-0.56 °C) (Tagliabue

Closed Cup)
Estimated[3]

Solubility
Soluble in alcohol; Insoluble in

water
Estimated[3]

Water: 1.498 x 10⁴ mg/L at 25

°C
Estimated[3]

Log₁₀(Water Solubility in

mol/L): -1.05
Calculated (Crippen)[1]

Octanol/Water Partition

Coefficient (logP)
0.922 Estimated[3]

1.151 Calculated (Crippen)[1]

Experimental Protocols for Physical
Characterization
While specific experimental data for (Z)-pent-3-enal is limited, the determination of its physical

properties would follow established analytical chemistry protocols.

Boiling Point Determination
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The boiling point of a volatile aldehyde like (Z)-pent-3-enal is typically determined at

atmospheric pressure using a micro-boiling point apparatus or by distillation.

Methodology: A small sample of the purified liquid is placed in a distillation flask with a

thermometer positioned to measure the vapor temperature. The liquid is heated, and the

temperature at which the vapor and liquid phases are in equilibrium (i.e., the temperature at

which the liquid actively boils and condenses) is recorded as the boiling point. For greater

accuracy, this is performed under controlled atmospheric pressure (760 mmHg).

Gas Chromatography (GC) Analysis
Gas chromatography is a fundamental technique for assessing the purity and identity of volatile

compounds. The NIST Chemistry WebBook indicates the availability of GC data for (Z)-pent-3-
enal, which is crucial for its characterization.[2][4]

Methodology:

Sample Preparation: A dilute solution of (Z)-pent-3-enal is prepared in a volatile organic

solvent (e.g., hexane or dichloromethane).

Injection: A small volume (typically 1 µL) of the sample is injected into the heated inlet of

the gas chromatograph, where it is vaporized.

Separation: An inert carrier gas (e.g., helium or nitrogen) transports the vaporized sample

through a capillary column. The column's stationary phase interacts differently with various

components of the sample, leading to their separation based on factors like boiling point

and polarity.

Detection: As the separated components exit the column, they pass through a detector

(e.g., a Flame Ionization Detector - FID or a Mass Spectrometer - MS). The detector

generates a signal proportional to the amount of the component.

Data Analysis: The output is a chromatogram, a plot of detector response versus retention

time. The retention time for (Z)-pent-3-enal can be compared to a known standard for

identification, and the peak area can be used for quantification.

Visualization of Analytical Workflow
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The following diagram illustrates a generalized workflow for the analysis of (Z)-pent-3-enal
using Gas Chromatography-Mass Spectrometry (GC-MS), a common and powerful technique

for identifying and quantifying volatile organic compounds.
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Caption: Workflow for the analysis of (Z)-pent-3-enal via GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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